Cas no 2649003-16-5 (4-isocyanato-4-phenylbutanoic acid)

• Product Name: 4-isocyanato-4-phenylbutanoic acid
• CAS No: 2649003-16-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6294899
• PubChem ID: 165446063
• Update Time: 2025-07-19

4-isocyanato-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-isocyanato-4-phenylbutanoic acid
• EN300-1458649
• 2649003-16-5

• Inchi： 1S/C11H11NO3/c13-8-12-10(6-7-11(14)15)9-4-2-1-3-5-9/h1-5,10H,6-7H2,(H,14,15)
• InChI Key： WUJQIPSHXXDUNV-UHFFFAOYSA-N
• SMILES： OC(CCC(C1C=CC=CC=1)N=C=O)=O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.7Ų

Additional information on 4-isocyanato-4-phenylbutanoic acid

4-Isocyanato-4-phenylbutanoic Acid (CAS No. 2649003-16-5): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

The compound 4-isocyanato-4-phenylbutanoic acid (CAS No. 2649003-16-5) represents a fascinating molecule with significant applications in the fields of chemical biology and medicinal chemistry. Its unique structural features, characterized by the presence of both an isocyanate group and a phenyl-substituted butanoic acid moiety, make it a versatile intermediate for the synthesis of various bioactive molecules. This introduction delves into the compound's properties, synthesis methods, and its emerging role in pharmaceutical research, particularly in the development of novel therapeutic agents.

The molecular structure of 4-isocyanato-4-phenylbutanoic acid consists of a four-carbon chain with an isocyanate functional group (-NCO) at the fourth carbon position and a phenyl ring attached to the same carbon. This configuration imparts distinct reactivity patterns, making it a valuable building block for organic synthesis. The isocyanate group is highly reactive and can participate in various chemical transformations, including condensation reactions with amines to form ureas, addition reactions with alcohols to yield carbamates, and polymerization reactions to create polyurethanes. These reactivity features have been leveraged in the design of novel materials and pharmaceuticals.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules derived from 4-isocyanato-4-phenylbutanoic acid. The phenyl substituent introduces hydrophobic interactions and can influence the molecule's binding affinity to biological targets. Researchers have utilized this compound as a precursor in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. These findings highlight its potential as a lead compound or intermediate in drug discovery programs.

The synthesis of 4-isocyanato-4-phenylbutanoic acid typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves the reaction of phenylacetic acid derivatives with phosgene or its equivalents to introduce the isocyanate group. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to construct the phenyl-substituted butanoic acid backbone. Recent advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound in larger quantities for research purposes.

The reactivity of the isocyanate group in 4-isocyanato-4-phenylbutanoic acid has also been exploited in biotechnological applications. For example, it has been used to modify biomolecules such as peptides and proteins, enhancing their stability or altering their biological activity. Additionally, this compound serves as a valuable tool in polymer chemistry, where it acts as a monomer for synthesizing specialized polyurethane materials with tailored properties. These materials find applications in coatings, adhesives, and biomedical devices.

In conclusion, 4-isocyanato-4-phenylbutanoic acid (CAS No. 2649003-16-5) is a multifunctional compound with broad utility across chemical biology and medicinal chemistry. Its unique structural features enable diverse synthetic possibilities, making it an indispensable intermediate for drug discovery and material science applications. As research continues to uncover new therapeutic targets and innovative synthetic strategies, the importance of this compound is likely to grow further, solidifying its role as a cornerstone in modern chemical research.